Cas no 2128709-62-4 (1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one)

• Product Name: 1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one
• CAS No: 2128709-62-4
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5408373
• PubChem ID: 127266029
• Update Time: 2025-05-20

1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one Chemical and Physical Properties

Names and Identifiers

• Z3071333342
• 1-[4-(1-ethyl-1H-pyrazol-4-yl)piperidin-1-yl]prop-2-en-1-one
• AKOS030740181
• 2128709-62-4
• 1-[4-(1-ETHYLPYRAZOL-4-YL)PIPERIDIN-1-YL]PROP-2-EN-1-ONE
• EN300-6669986
• 1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one

• Inchi： 1S/C13H19N3O/c1-3-13(17)15-7-5-11(6-8-15)12-9-14-16(4-2)10-12/h3,9-11H,1,4-8H2,2H3
• InChI Key： VIOKTHNGEHIBMR-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCC(C2C=NN(CC)C=2)CC1

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one

Introduction to 1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one (CAS No. 2128709-62-4)

1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. With a CAS number of 2128709-62-4, this molecule has garnered attention due to its structural uniqueness and its role in the development of novel drug candidates. The compound belongs to a class of heterocyclic derivatives, which are widely studied for their pharmacological properties. The presence of both pyrazole and piperidine moieties in its structure suggests a high degree of versatility, making it a valuable scaffold for medicinal chemists.

The chemical formula of 1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one can be represented as C₁₄H₂₁N₅O, highlighting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This molecular arrangement contributes to its complex three-dimensional structure, which is crucial for understanding its interactions with biological targets. The compound’s reactivity and stability are influenced by the functional groups present, particularly the enone moiety at the propyl chain, which can participate in various chemical reactions essential for drug synthesis.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. 1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one has emerged as a promising candidate in this context due to its ability to modulate enzyme activity and receptor binding. Studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The pyrazole ring, in particular, is known for its role in enhancing binding affinity to biological targets, making it an attractive moiety for drug design.

The piperidine ring in the structure of 1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one adds another layer of complexity and functionality. Piperidine derivatives are commonly found in approved drugs due to their favorable pharmacokinetic properties and ability to interact with biological systems effectively. The ethyl substituent on the pyrazole ring further influences the electronic properties of the molecule, potentially affecting its solubility and bioavailability. These factors collectively contribute to the compound’s potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one with target proteins with high accuracy. Molecular docking studies have revealed that this compound can bind tightly to specific pockets on enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are key players in signal transduction pathways. By inhibiting these enzymes, the compound has the potential to disrupt aberrant signaling cascades involved in diseases like rheumatoid arthritis and leukemia.

Furthermore, the enone group in 1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one offers opportunities for further chemical modification. Enones are versatile intermediates that can undergo reactions such as Michael additions, aldol condensations, and cyclizations, allowing chemists to diversify the structure while maintaining key pharmacophoric elements. This flexibility makes it an ideal candidate for structure-based drug design approaches, where iterative modifications are made based on biochemical data.

In vitro studies have provided preliminary evidence supporting the therapeutic potential of 1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one. Initial experiments have demonstrated inhibitory activity against several cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preclinical studies are underway to evaluate its effects on inflammation-related pathways, with promising results indicating its ability to modulate cytokine production and reduce inflammatory responses.

The synthesis of 1-[4-(1-Ethylpyrazol-4-YL)piperidin-1-YL]prop-2-EN-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between ethyl acetoacetate and 5-bromo-pyrazole derivatives followed by nucleophilic substitution with piperidine derivatives. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for potential clinical development.

The pharmacological profile of [CAS No. 2128709] is still under extensive investigation, but early findings suggest that it may possess multiple mechanisms of action. Beyond enzyme inhibition, the compound may also interact with membrane receptors or intracellular signaling proteins, further broadening its therapeutic scope. The combination of structural features from pyrazole, piperidine, and enone moieties makes it a unique entity with diverse biological activities.

Future research directions include exploring analogs of [CAS No 2128709] with modified functional groups to enhance potency and selectivity. Additionally, investigating the compound’s pharmacokinetic properties will be crucial for determining appropriate dosing regimens and delivery methods. Preclinical safety studies are also essential to assess potential side effects before moving into human trials.

The impact of computational tools on drug discovery cannot be overstated. Software platforms that simulate molecular interactions have accelerated the process of identifying promising candidates like [CAS No 2128709] by predicting binding affinities and optimizing structures virtually before experimental validation is required. This integration of computational chemistry with traditional wet-lab approaches has significantly reduced the time and resources needed for drug development.

In conclusion,[CAS No 2128709] represents a fascinating example of how structural complexity can translate into therapeutic potential. Its unique combination of heterocyclic moieties makes it a versatile scaffold for medicinal chemistry applications. As research continues to uncover new biological targets and mechanisms,[CAS No 2128709] may emerge as a key player in addressing unmet medical needs across various disease areas.